Cas no 1903687-51-3 (2-methyl-N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylimidazo1,2-apyridine-3-carboxamide)

• Product Name: 2-methyl-N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylimidazo1,2-apyridine-3-carboxamide
• CAS No: 1903687-51-3
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 5925472
• PubChem ID: 92128517
• Update Time: 2025-05-22

2-methyl-N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylimidazo1,2-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylimidazo1,2-apyridine-3-carboxamide
• 2-methyl-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]imidazo[1,2-a]pyridine-3-carboxamide
• 1903687-51-3
• F6524-0948
• 2-methyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)imidazo[1,2-a]pyridine-3-carboxamide
• 2-methyl-N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]imidazo[1,2-a]pyridine-3-carboxamide
• AKOS025389807

• Inchi： 1S/C18H16N6O2/c1-12-16(23-10-5-4-8-15(23)20-12)17(25)19-9-11-24-18(26)13-6-2-3-7-14(13)21-22-24/h2-8,10H,9,11H2,1H3,(H,19,25)
• InChI Key： BZHXNNBHPLWPMN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=C2C=CC=CN12)NCCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 348.13347377g/mol
• Monoisotopic Mass: 348.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-methyl-N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylimidazo1,2-apyridine-3-carboxamide

Introduction to Compound CAS No. 1903687-51-3: 2-Methyl-N-[2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]imidazo[1,2-a]pyridine-3-carboxamide

The compound CAS No. 1903687-51-3, also known as 2-Methyl-N-[2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]imidazo[1,2-a]pyridine-3-carboxamide, is a highly specialized organic compound with significant potential in the field of pharmaceuticals and advanced materials science. This compound is characterized by its complex molecular structure, which includes a benzotriazine ring system and an imidazo[1,2-a]pyridine moiety. The presence of these functional groups makes it a promising candidate for various applications in drug development and material synthesis.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in the synthesis of bioactive molecules. Researchers have demonstrated that the benzotriazine core of the molecule can undergo a variety of chemical transformations, enabling the creation of novel compounds with enhanced pharmacological profiles. For instance, modifications to the imidazo[1,2-a]pyridine moiety have been shown to significantly influence the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of its chemical synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis pathway has been optimized in recent years to improve yield and purity. Notably, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high product quality. This advancement has made the compound more accessible for large-scale production and preclinical testing.

The pharmacological activity of CAS No. 1903687-51-3 has been extensively studied in vitro and in vivo models. Early research indicated that the compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. More recently, studies have focused on its potential as an anticancer agent. Preclinical data suggest that the compound selectively targets cancer cells while sparing healthy tissues, a property that is highly desirable in oncology drug development.

In addition to its therapeutic potential, this compound has also garnered interest in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and solar cells, where it has shown promising performance in terms of charge transport and emission efficiency.

From an environmental standpoint, the compound's biodegradability and ecological impact have been evaluated under controlled conditions. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in aquatic ecosystems. This finding is particularly important for ensuring the sustainable use of this compound in industrial applications.

Looking ahead, ongoing research is focused on further elucidating the molecular mechanisms underlying the compound's bioactivity. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities with various biological targets. These insights are expected to guide future optimization efforts aimed at enhancing its therapeutic efficacy and reducing potential side effects.

In summary, CAS No. 1903687-51-3 represents a cutting-edge compound with multifaceted applications across pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As research continues to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in advancing both medical treatments and technological innovations.